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Compound of Interest

Compound Name: [Leu3]-Oxytocin

Cat. No.: B12424048 Get Quote

For researchers, scientists, and drug development professionals investigating the oxytocin

receptor system, [Leu3]-Oxytocin emerges as a valuable research-grade analog. This

document provides detailed application notes and protocols for the use of [Leu3]-Oxytocin,

along with a summary of commercial suppliers and the underlying signaling pathways.

Commercial Suppliers of Research-Grade [Leu3]-
Oxytocin
A selection of commercial suppliers offer [Leu3]-Oxytocin for research purposes. The table

below summarizes key product specifications from several vendors to aid in the selection of the

most suitable product for your experimental needs.
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Supplier
Product
Name

Catalog No. Purity
Available
Sizes

Storage

MedchemExp

ress

[Leu3]-

Oxytocin
HY-P3221 ≥99.0%

5 mg, 10 mg,

50 mg, 100

mg

Powder:

-20°C for 3

years. In

solvent:

-80°C for 6

months.[1]

BOC

Sciences

Leu 3-

Oxytocin
≥95%

Custom

Synthesis

Store at

-20°C, protect

from light and

moisture.[2]

Simson

Pharma

Leu-3-

Oxytocin
O690004 N/A

Custom

Synthesis
N/A

Note: Purity and other specifications can vary between batches. It is recommended to consult

the supplier's certificate of analysis for the most accurate information.

Oxytocin Receptor Signaling Pathway
[Leu3]-Oxytocin is an analog of oxytocin, which exerts its effects by binding to the oxytocin

receptor (OTR), a G-protein coupled receptor (GPCR). The primary signaling cascade initiated

by OTR activation involves the Gq alpha subunit.

[Leu3]-Oxytocin Oxytocin Receptor
(OTR)

Binds to
Gq Protein

Activates Phospholipase C
(PLC)

Activates
PIP2

Cleaves
IP3

DAG

Endoplasmic
Reticulum

Binds to IP3R on

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release

Cellular Responses

Leads to

Leads to

Prepare Receptor Membranes
(e.g., from CHO-OTR cells)

Incubate Membranes with:
- [³H]-Oxytocin (Radioligand)

- Varying concentrations of [Leu3]-Oxytocin

Separate Bound and Free Ligand
(e.g., Filtration)

Quantify Bound Radioactivity
(Scintillation Counting)

Data Analysis
(IC₅₀ and Ki determination)
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Seed CHO-OTR cells
in 96-well plates

Load cells with a
calcium-sensitive dye

(e.g., Fluo-4 AM)

Stimulate cells with varying
concentrations of [Leu3]-Oxytocin

Measure fluorescence changes
over time

Data Analysis
(EC₅₀ determination)

Stereotaxic Surgery:
Implant guide cannula

into lateral ventricle

Allow for post-operative
recovery

ICV Injection of
[Leu3]-Oxytocin or Vehicle

Behavioral Testing
(e.g., Social Interaction Test)

Data Analysis
(Comparison of behavioral endpoints)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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